Cas no 851404-58-5 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide
• CAS No: 851404-58-5
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 6008993
• PubChem ID: 16814015
• Update Time: 2025-07-09

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide
• 2-Propenamide, 3-(1,3-benzodioxol-5-yl)-N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-
• AB00684608-01
• F0611-0460
• AKOS024587060
• HMS1419F06
• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)acrylamide
• (Z)-3-(1,3-benzodioxol-5-yl)-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]prop-2-enamide
• 851404-58-5

• Inchi： 1S/C22H20N2O4/c1-14-2-5-16-12-17(22(26)24-18(16)10-14)8-9-23-21(25)7-4-15-3-6-19-20(11-15)28-13-27-19/h2-7,10-12H,8-9,13H2,1H3,(H,23,25)(H,24,26)
• InChI Key： PUXMFRYUTOHHKE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)C=CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 376.14230712g/mol
• Monoisotopic Mass: 376.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 685.8±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide

Comprehensive Analysis of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide (CAS No. 851404-58-5)

The compound (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide, identified by its CAS No. 851404-58-5, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety and a quinolinone derivative, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to naturally occurring bioactive compounds.

In recent years, the demand for novel compounds like (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide has surged, driven by advancements in drug discovery and personalized medicine. The compound's Z-configuration and enamide functionality are critical to its bioactivity, making it a subject of extensive structure-activity relationship (SAR) studies. These studies aim to optimize its efficacy and selectivity for target proteins, a topic frequently searched by professionals in the field.

The benzodioxole group in this compound is notable for its presence in several pharmacologically active molecules, such as piperonyl butoxide and safrole derivatives. This moiety is often associated with enhanced metabolic stability and improved binding affinity to biological targets. Meanwhile, the 7-methyl-2-oxo-1,2-dihydroquinolin-3-yl segment contributes to the compound's ability to interact with enzymes and receptors involved in inflammatory and neurodegenerative processes, aligning with current research trends in these areas.

From a synthetic chemistry perspective, the preparation of CAS No. 851404-58-5 involves multi-step organic transformations, including condensation reactions and stereoselective olefination. These methods are often discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic strategies. Researchers frequently search for optimized synthetic routes to improve yield and purity, underscoring the importance of this compound in industrial and academic settings.

The potential applications of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide extend beyond traditional drug development. Its structural features make it a valuable probe for studying protein-ligand interactions, a hot topic in computational chemistry and molecular docking studies. Additionally, its compatibility with high-throughput screening assays has positioned it as a tool compound in early-stage drug discovery programs.

Environmental and safety considerations are also paramount when working with CAS No. 851404-58-5. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure compliance with laboratory safety standards. This aspect is increasingly important as regulatory agencies tighten guidelines for chemical usage in research and development.

In summary, (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylprop-2-enamide represents a compelling example of how advanced organic synthesis can yield molecules with significant scientific and therapeutic potential. Its multifaceted applications and relevance to contemporary research questions make it a compound worth watching in the coming years.